Cas no 2091679-77-3 (1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene)
1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene
- 2091679-77-3
- EN300-33133417
- Benzene, 1-bromo-3-(bromomethyl)-2-chloro-5-fluoro-
-
- Inchi: 1S/C7H4Br2ClF/c8-3-4-1-5(11)2-6(9)7(4)10/h1-2H,3H2
- InChI Key: ATTXQATVXIMQTA-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=C(C=1Cl)Br)F
Computed Properties
- Exact Mass: 301.83318g/mol
- Monoisotopic Mass: 299.83523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.998±0.06 g/cm3(Predicted)
- Boiling Point: 288.3±35.0 °C(Predicted)
1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027UL9-50mg |
1-bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene |
2091679-77-3 | 95% | 50mg |
$202.00 | 2023-12-19 | |
| 1PlusChem | 1P027UL9-100mg |
1-bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene |
2091679-77-3 | 95% | 100mg |
$272.00 | 2023-12-19 | |
| 1PlusChem | 1P027UL9-250mg |
1-bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene |
2091679-77-3 | 95% | 250mg |
$363.00 | 2023-12-19 | |
| 1PlusChem | 1P027UL9-500mg |
1-bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene |
2091679-77-3 | 95% | 500mg |
$627.00 | 2023-12-19 | |
| 1PlusChem | 1P027UL9-1g |
1-bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene |
2091679-77-3 | 95% | 1g |
$784.00 | 2023-12-19 | |
| 1PlusChem | 1P027UL9-2.5g |
1-bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene |
2091679-77-3 | 95% | 2.5g |
$1480.00 | 2023-12-19 | |
| 1PlusChem | 1P027UL9-5g |
1-bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene |
2091679-77-3 | 95% | 5g |
$2157.00 | 2023-12-19 | |
| 1PlusChem | 1P027UL9-10g |
1-bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene |
2091679-77-3 | 95% | 10g |
$3172.00 | 2023-12-19 |
1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene
Comprehensive Overview of 1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene (CAS No. 2091679-77-3)
1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene (CAS No. 2091679-77-3) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structure, featuring bromine, chlorine, and fluorine substituents, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery and material science.
The compound's molecular formula, C7H4Br2ClF, highlights its polyhalogenated nature, a feature increasingly sought after in agrochemicals and API synthesis. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with the growing demand for sustainable chemical processes. Questions like "How to synthesize 1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene efficiently?" or "What are the alternatives to halogenated benzene derivatives?" frequently appear in academic forums, reflecting its relevance.
In the context of drug development, 2091679-77-3 serves as a key intermediate for fluorinated pharmaceuticals, a class of compounds accounting for ~30% of FDA-approved drugs. Its electron-withdrawing properties enhance metabolic stability, addressing common challenges in medicinal chemistry. Discussions on platforms like ResearchGate often explore its role in designing kinase inhibitors or PET radiotracers, tying into broader searches for "fluorine in drug design."
From a technical perspective, the compound's crystallography data and NMR spectra (particularly 19F NMR) are well-documented, aiding in quality control. Analytical methods like HPLC purity testing for 2091679-77-3 are frequently queried, underscoring the need for precise characterization. Storage recommendations typically emphasize protection from light and moisture, given the sensitivity of bromomethyl groups to degradation.
Emerging applications in OLED materials and liquid crystals further expand its utility. Patent analyses reveal its use in electron-transport layers, correlating with rising searches for "halogenated aromatics in optoelectronics." As regulatory scrutiny on persistent organic pollutants (POPs) intensifies, the compound's biodegradability profile remains a critical research focus, often juxtaposed with newer eco-friendly reagents.
Safety data sheets emphasize standard handling protocols for halogenated compounds, though it avoids classification under stringent hazard categories. This positions 1-Bromo-3-(bromomethyl)-2-chloro-5-fluorobenzene as a practical choice for labs prioritizing both functionality and regulatory compliance. Its commercial availability through major chemical suppliers ensures accessibility for diverse R&D needs.
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